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Compound of Interest

Compound Name: 2,4-Dichlorocinnamic acid

Cat. No.: B071971 Get Quote

Disclaimer: This document provides a summary of the currently available safety and handling

information for 2,4-Dichlorocinnamic acid. It is intended for use by qualified professionals,

including researchers, scientists, and drug development experts. A critical data gap exists in

the public domain regarding the quantitative toxicity of this specific compound. The

toxicological properties have not been fully investigated.[1] Therefore, this substance should be

handled with the utmost caution, assuming it to be hazardous. All handling and experimental

procedures should be conducted based on a thorough risk assessment specific to the planned

usage.

Introduction
2,4-Dichlorocinnamic acid is a chlorinated derivative of cinnamic acid. Its specific

toxicological profile, including acute toxicity, chronic effects, and pharmacokinetic properties, is

not well-documented in publicly accessible scientific literature or safety data sheets. This guide

consolidates the available information and provides general protocols and safety

recommendations based on its chemical class and the limited data available.

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), 2,4-Dichlorocinnamic acid is classified as a

hazardous chemical. The GHS classification indicates that it is an irritant to the skin and eyes

and may cause respiratory irritation.

Table 1: GHS Classification for 2,4-Dichlorocinnamic Acid
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity —

single exposure
3

May cause respiratory

irritation.[1]

Source: Fisher Scientific SDS[1], TCI Chemicals SDS[2]

Signal Word: Warning[1][2]

Hazard Pictograms:

alt text

Physical and Chemical Properties
Limited information is available on the physical and chemical properties of 2,4-
Dichlorocinnamic acid.

Table 2: Physical and Chemical Properties

Property Value

Synonyms 3-(2,4-Dichlorophenyl)-2-Propenoic Acid[1]

Molecular Formula C₉H₆Cl₂O₂

Molecular Weight 217.05 g/mol

Appearance White to off-white solid

Melting Point 233-235 °C (lit.)

Sources: ChemicalBook[3], Fisher Scientific SDS[1]
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Toxicological Data
A critical lack of quantitative toxicological data, such as LD50 (median lethal dose) and LC50

(median lethal concentration), for 2,4-Dichlorocinnamic acid exists in the public domain. The

statement "The toxicological properties have not been fully investigated" is explicitly mentioned

in safety documentation.[1]

For context, data for the related but structurally different compound, 2,4-Dichlorophenoxyacetic

acid (2,4-D), shows a range of acute oral LD50 values in rats from 375 mg/kg to 1090 mg/kg,

depending on the salt/ester form.[4][5] However, this information should not be directly

extrapolated to 2,4-Dichlorocinnamic acid.

Handling and Personal Protective Equipment (PPE)
Given the classification as a skin and eye irritant and the unknown comprehensive toxicological

profile, stringent safety precautions are mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[6]

Ensure that eyewash stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

chemical-resistant apron to prevent skin contact.[2]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate

filter is recommended.

Hygiene Measures:
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Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or

doctor/physician.[1]

Skin Contact

Take off contaminated clothing. Wash with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[6]

Source: Fisher Scientific SDS[1], TCI Chemicals SDS[2]

Experimental Protocols
No specific experimental protocols for the toxicological evaluation of 2,4-Dichlorocinnamic
acid were found in the reviewed literature. For a compound with unknown toxicity, standard

OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of

chemicals would typically be followed to establish a toxicological profile.

General Workflow for Acute Oral Toxicity Testing (Based on OECD Guideline 423):
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Phase 1: Sighting Study Phase 2: Main Study

Administer starting dose
(e.g., 300 mg/kg) to a single animal Observe for 48 hours Assess outcome

(survival or death) Select next dose based on Phase 1Inform dose selection Dose additional animals sequentially Observe for 14 days
(mortality, clinical signs, body weight) Gross necropsy Estimate LD50 Cut-off

and Classify Hazard
Determine GHS Category

Click to download full resolution via product page

Caption: General workflow for an acute oral toxicity study.

Potential Signaling Pathways
The mechanisms of irritation for 2,4-Dichlorocinnamic acid are not elucidated. However, skin

and eye irritation often involve the activation of inflammatory pathways in epithelial cells upon

chemical exposure. A hypothetical pathway is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b071971?utm_src=pdf-body-img
https://www.benchchem.com/product/b071971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4-Dichlorocinnamic Acid Exposure
(Skin/Eyes)

Keratinocyte/Epithelial Cell
Membrane Interaction

Activation of Intracellular
Signaling Cascades
(e.g., MAPK, NF-κB)

Upregulation of Pro-inflammatory
Cytokines & Chemokines
(e.g., IL-1α, IL-6, TNF-α)

Recruitment of Immune Cells
(e.g., Neutrophils, Macrophages)

Inflammatory Response
(Redness, Swelling, Pain)
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Caption: Hypothetical pathway for chemical-induced skin irritation.

Logical Workflow for Safe Handling
A logical workflow should be followed when planning any work with this compound.
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Task Identification:
Work with 2,4-Dichlorocinnamic Acid

Information Gathering:
Review SDS and available literature

Risk Assessment:
Evaluate hazards, exposure potential, and quantities

Control Measures Selection:
Engineering Controls, PPE, Administrative Controls

Develop Standard Operating
Procedure (SOP)

Conduct Experiment

Waste Disposal:
Follow institutional and local regulations Post-Experiment Review

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b071971?utm_src=pdf-body-img
https://www.benchchem.com/product/b071971?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. tcichemicals.com [tcichemicals.com]

3. TRANS-2,4-DICHLOROCINNAMIC ACID | 1201-99-6 [amp.chemicalbook.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. Acute, pharmacokinetic, and subchronic toxicological studies of 2,4-dichlorophenoxyacetic
acid - PubMed [pubmed.ncbi.nlm.nih.gov]

6. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [2,4-Dichlorocinnamic Acid: A Technical Guide to Safety,
Toxicity, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071971#2-4-dichlorocinnamic-acid-safety-toxicity-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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